((1R,2S)-2-(((2,4-Dimethylpyrimidin-5-yl)oxy)methyl)-2-(3-fluorophenyl)cyclopropyl)methyl acetate

• Molecular Formula: C19H21FN2O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: [(1R,2S)-2-[(2,4-dimethylpyrimidin-5-yl)oxymethyl]-2-(3-fluorophenyl)cyclopropyl]methyl acetate
• InChI: InChI=1S/C19H21FN2O3/c1-12-18(9-21-13(2)22-12)25-11-19(8-16(19)10-24-14(3)23)15-5-4-6-17(20)7-15/h4-7,9,16H,8,10-11H2,1-3H3/t16-,19+/m0/s1
• InChI Key: SRNWQQLOPHYLDM-QFBILLFUSA-N
• Isomeric SMILES: CC1=NC(=NC=C1OC[C@]2(C[C@H]2COC(=O)C)C3=CC(=CC=C3)F)C
• Canonical SMILES: CC1=NC(=NC=C1OCC2(CC2COC(=O)C)C3=CC(=CC=C3)F)C

Description

((1R,2S)-2-(((2,4-Dimethylpyrimidin-5-yl)oxy)methyl)-2-(3-fluorophenyl)cyclopropyl)methyl acetate is a complex organic compound with a unique structure that includes a cyclopropyl ring, a fluorophenyl group, and a dimethylpyrimidinyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ((1R,2S)-2-(((2,4-Dimethylpyrimidin-5-yl)oxy)methyl)-2-(3-fluorophenyl)cyclopropyl)methyl acetate typically involves multiple steps, including the formation of the cyclopropyl ring, the introduction of the fluorophenyl group, and the attachment of the dimethylpyrimidinyl moiety. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

((1R,2S)-2-(((2,4-Dimethylpyrimidin-5-yl)oxy)methyl)-2-(3-fluorophenyl)cyclopropyl)methyl acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium methoxide). Reaction conditions such as solvent choice, temperature, and reaction time are critical for achieving the desired products.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

Chemistry

In chemistry, ((1R,2S)-2-(((2,4-Dimethylpyrimidin-5-yl)oxy)methyl)-2-(3-fluorophenyl)cyclopropyl)methyl acetate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound can be used to study the interactions between small molecules and biological targets. Its structural features make it a valuable tool for probing biological systems and understanding molecular mechanisms.

Medicine

In medicine, this compound has potential applications as a pharmaceutical intermediate. Its unique properties may contribute to the development of new therapeutic agents.

Industry

In industry, this compound can be used in the production of specialty chemicals and materials. Its versatility and reactivity make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of ((1R,2S)-2-(((2,4-Dimethylpyrimidin-5-yl)oxy)methyl)-2-(3-fluorophenyl)cyclopropyl)methyl acetate involves its interaction with specific molecular targets. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The pathways involved in these interactions can include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to ((1R,2S)-2-(((2,4-Dimethylpyrimidin-5-yl)oxy)methyl)-2-(3-fluorophenyl)cyclopropyl)methyl acetate include other cyclopropyl derivatives, fluorophenyl compounds, and pyrimidinyl-containing molecules.

Uniqueness

The uniqueness of this compound lies in its specific combination of structural features. The presence of the cyclopropyl ring, fluorophenyl group, and dimethylpyrimidinyl moiety imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.